Cas no 941986-86-3 (2-chloro-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl-5-nitrobenzamide)

• Product Name: 2-chloro-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl-5-nitrobenzamide
• CAS No: 941986-86-3
• MF: C₂₀H₁₇ClN₂O₇S
• MW: 464.876183271408
• CID: 5513440
• Update Time: 2025-07-02

2-chloro-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-N-[2-(2-furanyl)-2-[(4-methoxyphenyl)sulfonyl]ethyl]-5-nitro-
• 2-chloro-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl-5-nitrobenzamide

• Inchi： 1S/C20H17ClN2O7S/c1-29-14-5-7-15(8-6-14)31(27,28)19(18-3-2-10-30-18)12-22-20(24)16-11-13(23(25)26)4-9-17(16)21/h2-11,19H,12H2,1H3,(H,22,24)
• InChI Key： OXIGUWOYJYMPTB-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CO1)S(C1=CC=C(OC)C=C1)(=O)=O)(=O)C1=CC([N+]([O-])=O)=CC=C1Cl

Additional information on 2-chloro-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl-5-nitrobenzamide

Recent Advances in the Study of 2-chloro-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl-5-nitrobenzamide (CAS: 941986-86-3)

The compound 2-chloro-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl-5-nitrobenzamide (CAS: 941986-86-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the nitrobenzamide moiety, coupled with the furan and methoxybenzenesulfonyl groups, contributes to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's interaction with target proteins, revealing key structural determinants for its activity.

In vitro and in vivo studies have demonstrated promising results, with 2-chloro-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl-5-nitrobenzamide exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been optimized through structural modifications, enhancing its potential as a lead compound for further development.

Mechanistic investigations have uncovered that the compound primarily functions by modulating the activity of key signaling molecules, such as NF-κB and MAP kinases, which are critical in disease progression. These findings have been corroborated by transcriptomic and proteomic analyses, providing a comprehensive understanding of its mode of action at the molecular level.

Despite these advancements, challenges remain in terms of optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are directed toward the synthesis of analogs with improved pharmacological properties, leveraging structure-activity relationship (SAR) studies and high-throughput screening techniques.

In conclusion, 2-chloro-N-2-(furan-2-yl)-2-(4-methoxybenzenesulfonyl)ethyl-5-nitrobenzamide represents a promising candidate for therapeutic intervention in various diseases. Ongoing research is expected to further elucidate its potential and pave the way for clinical translation. This brief underscores the importance of continued exploration of this compound and its derivatives in the quest for novel and effective treatments.